5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-naphthol

• IUPAC Name: 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)naphthalen-1-ol
• InChI: InChI=1S/C15H17BO3/c1-15(2)9-18-16(19-10-15)13-7-3-6-12-11(13)5-4-8-14(12)17/h3-8,17H,9-10H2,1-2H3
• InChI Key: UHRSIXZTMMZHQC-UHFFFAOYSA-N
• Canonical SMILES: B1(OCC(CO1)(C)C)C2=C3C=CC=C(C3=CC=C2)O
• Molecular Formula: C15H17BO3
• Molecular Weight: 256.11 g/mol

Description

5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-naphthol (DMDN) is an organic compound commonly used in the synthesis of pharmaceuticals and other compounds. It is a boron-containing molecule that has been found to be a useful intermediate in many chemical reactions. DMDN is a versatile and useful molecule that can be used in a variety of applications, including scientific research, drug synthesis, and industrial applications.

Mechanism Of Action

The mechanism of action of 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-naphthol is based on its ability to form covalent bonds with other molecules. This is due to its boron-containing structure, which allows it to form strong covalent bonds with other molecules. As a result, 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-naphthol can be used as a catalyst in a variety of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-naphthol are not yet fully understood. However, it is known to have a variety of effects on the body, including the inhibition of certain enzymes and the stimulation of certain hormones. It is also known to have an effect on the metabolism of certain drugs, and it has been suggested that it may have an effect on the absorption and metabolism of certain vitamins and minerals.

Advantages And Limitations For Lab Experiments

The advantages of using 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-naphthol in laboratory experiments include its low cost, its versatility, and its ability to form strong covalent bonds. It is also relatively easy to synthesize, making it a useful intermediate in many chemical reactions. The main limitation of using 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-naphthol is its potential toxicity, as it is known to be toxic in high concentrations.

Future Directions

The potential applications of 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-naphthol are vast, and there are many potential directions for further research. These include the development of new synthesis methods, the exploration of its biochemical and physiological effects, and the development of new pharmaceuticals and other compounds based on its structure. Additionally, further research could be done to explore its potential toxicity and develop methods to reduce its toxicity. Finally, there is potential for the development of new industrial applications for 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-naphthol, such as in the synthesis of polymers and other materials.

Synthesis Methods

5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-naphthol can be synthesized through a variety of methods, including the direct condensation of 5-methyl-1-naphthol and 5,5-dimethyl-1,3,2-dioxaborinan-2-yl chloride in the presence of a base. This method is generally preferred due to its simplicity and low cost. Other methods of synthesis include the use of a Grignard reagent and an alkyl halide, as well as the use of a palladium catalyst.

Scientific Research Applications

5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-naphthol is widely used in scientific research, particularly in the fields of organic synthesis and pharmaceutical synthesis. It has been used in the synthesis of a variety of compounds, including drugs, antibiotics, and other pharmaceuticals. It is also used in the synthesis of synthetic polymers and other materials, as well as in the synthesis of dyes and pigments.